Cas no 57835-96-8 (6-chloro-1,2-dihydrophthalazin-1-one)

6-chloro-1,2-dihydrophthalazin-1-one structure
57835-96-8 structure
Product Name:6-chloro-1,2-dihydrophthalazin-1-one
CAS No:57835-96-8
MF:C8H5ClN2O
MW:180.59110045433
MDL:MFCD13190052
CID:344012
PubChem ID:12298541
Update Time:2025-04-19

6-chloro-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Phthalazinone, 6-chloro-
    • 6-chloro-2H-phthalazin-1-one
    • 6-chlorophthalazine-1(2H)-one
    • 6-Chlorophthalazinone
    • 6-Chlor-1-phthalazinon
    • 6-Chlor-2H-phthalazin-1-on
    • 6-chloranyl-2H-phthalazin-1-one
    • 6-chloro-1-phthalazinone
    • 6-chlorophthalazin-1(2H)-one
    • 6-CHLORO-PHTHALAZIN-1-OL
    • A831629
    • C-8374
    • CTK1F1144
    • SureCN2954314
    • SureCN601322
    • 6-Chlorophthalazin-1-ol
    • 6-CHLORO-1,2-DIHYDROPHTHALAZIN-1-ONE
    • 6-Chlorophthalazine-1-ol
    • 6-chlorophthalazin-1 (2H)-one
    • XDECIMXTYLBMFQ-UHFFFAOYSA-N
    • 3525AJ
    • FCH1141105
    • 1(2H)-PHTHALAZINONE,6-CHLORO-
    • EN300-7406644
    • 57835-96-8
    • AS-33718
    • AKOS024015615
    • SCHEMBL601322
    • CS-0050246
    • AKOS024261890
    • DTXSID10486038
    • Z1255374703
    • DB-333507
    • 6-chloro-1,2-dihydrophthalazin-1-one
    • MDL: MFCD13190052
    • Inchi: 1S/C8H5ClN2O/c9-6-1-2-7-5(3-6)4-10-11-8(7)12/h1-4H,(H,11,12)
    • InChI Key: XDECIMXTYLBMFQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(NN=CC=2C=1)=O

Computed Properties

  • Exact Mass: 180.00915
  • Monoisotopic Mass: 180.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.5

Experimental Properties

  • PSA: 41.46

6-chloro-1,2-dihydrophthalazin-1-one Pricemore >>

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